1,3,5-Trivinyl-[1,3,5]triazinane-2,4,6-trione

• CAS No.: 6504-96-7
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 1,3,5-tris(ethenyl)-1,3,5-triazinane-2,4,6-trione
• InChI: InChI=1S/C9H9N3O3/c1-4-10-7(13)11(5-2)9(15)12(6-3)8(10)14/h4-6H,1-3H2
• InChI Key: WQDQPWGZOLWVLM-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C(=O)N(C(=O)N(C1=O)C=C)C=C

Description

It is commonly used in various applications, including rubber and plastic industries, coatings, adhesives, elastomers, and dental restorative materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3,5-Trivinyl-[1,3,5]triazinane-2,4,6-trione can be synthesized through the cyclotrimerization of allyl isocyanate . The reaction typically involves heating allyl isocyanate in the presence of a catalyst, such as a Lewis acid, to promote the cyclotrimerization process . The reaction conditions often include temperatures ranging from 100°C to 150°C and reaction times of several hours .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactors and continuous flow processes to ensure efficient and consistent production . The use of high-purity starting materials and optimized reaction conditions is crucial to achieve high yields and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

1,3,5-Trivinyl-[1,3,5]triazinane-2,4,6-trione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as alcohols or amines.

Substitution: The vinyl groups in the compound can undergo substitution reactions with various nucleophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, peracids, and ozone.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides, amines, and thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions include epoxides, alcohols, amines, and various substituted derivatives .

Scientific Research Applications

1,3,5-Trivinyl-[1,3,5]triazinane-2,4,6-trione has numerous scientific research applications, including:

Polymer Synthesis: It is used as a crosslinking agent or co-monomer in the synthesis of polymers, enhancing their mechanical properties and thermal stability.

Composite Materials: The compound is employed in the synthesis of polylactic acid/flax composite materials to improve their performance under gamma irradiation.

Ionogels: It is used as a monomer in the synthesis of flexible ionogels with good mechanical properties, which find applications in electrochemical capacitors.

Shape Memory Polymers: The compound is utilized in the fabrication of shape memory polymer substrates.

Dental Restorative Materials: It is a key component in the development of dental restorative materials.

Mechanism of Action

The mechanism of action of 1,3,5-Trivinyl-[1,3,5]triazinane-2,4,6-trione involves its ability to form crosslinked networks in polymer matrices . The vinyl groups in the compound undergo polymerization reactions, leading to the formation of covalent bonds between polymer chains . This crosslinking enhances the mechanical strength, thermal stability, and chemical resistance of the resulting polymers .

Comparison with Similar Compounds

Similar Compounds

1,3,5-Triallyl-1,3,5-triazine-2,4,6-trione:

1,3,5-Triallylisocyanurate: Another similar compound used as a crosslinking agent in various polymer applications.

Uniqueness

1,3,5-Trivinyl-[1,3,5]triazinane-2,4,6-trione is unique due to its specific structure, which allows for efficient crosslinking and polymerization reactions . Its versatility and effectiveness as a crosslinking agent make it a valuable compound in various industrial and research applications .